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Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Linagliptin is an orally administered dipeptidyl peptidase-4 (DPP-4) inhibitor used for the

treatment of type 2 diabetes.[1][2] Impurity profiling is a critical aspect of drug development and

manufacturing, ensuring the safety, efficacy, and stability of the final pharmaceutical product.

Regulatory bodies, such as the International Council for Harmonisation (ICH), have established

stringent guidelines for the identification, qualification, and control of impurities in drug

substances and products.[3] One such potential impurity in the synthesis and degradation of

Linagliptin is Hydroxy Methyl Linagliptin.

This document provides detailed application notes and protocols for the use of Hydroxy
Methyl Linagliptin as a reference standard in the impurity profiling of Linagliptin. These

guidelines are intended to assist researchers, scientists, and drug development professionals

in establishing robust analytical methods for the detection, quantification, and control of this

and other related impurities.
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Chemical Name: (R,E)-8-(3-aminopiperidin-1-yl)-1-((4-ethylquinazolin-2-yl)methyl)-7-(4-

hydroxy-3-methylbut-2-en-1-yl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione[4]

Molecular Formula: C₂₇H₃₄N₈O₃[4]

Molecular Weight: 518.62 g/mol [4]

Data Presentation: Quantitative Analysis of
Linagliptin and Its Impurities
The following table summarizes quantitative data from forced degradation studies of Linagliptin,

highlighting the conditions under which various impurities, including potential formation of

Hydroxy Methyl Linagliptin, are observed. The use of a well-characterized Hydroxy Methyl
Linagliptin reference standard is crucial for the accurate quantification of this specific impurity.

Stress
Condition

Reagents and
Conditions

Linagliptin
Degradation
(%)

Impurity
Formation (%)

Reference

Acid Hydrolysis
1 M HCl, 60°C,

24 hours
16.42

Two major

degradants

formed at >5.0%

[3]

Base Hydrolysis
0.1 M NaOH,

60°C, 10 days
2.56

Two degradants

formed at >0.4%
[3]

Oxidative

Degradation

3% H₂O₂, 60°C,

24 hours

Significant

degradation

Multiple

impurities formed

at >0.4%

[3]

Thermal

Degradation
60°C, 10 days 0.05

One impurity

formed at 0.05%
[3]

Photolytic

Degradation

UV-VIS light,

60°C, 60%

humidity

0.56

Several

impurities formed

at <0.1%

[3]
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Protocol 1: Synthesis of Hydroxy Methyl Linagliptin
(Proposed)
While a specific detailed synthesis for Hydroxy Methyl Linagliptin is not readily available in

the public domain, a plausible synthetic route can be proposed based on the known synthesis

of Linagliptin and related impurities. This protocol is for informational purposes and would

require optimization and validation. The synthesis of Linagliptin and its impurities often involves

the modification of the xanthine core.[5]

Reaction Scheme:

A potential route could involve the reaction of a suitable Linagliptin precursor, such as 8-bromo-

7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione, with

a protected (R)-3-aminopiperidine derivative, followed by a reaction to introduce the hydroxy-

methyl-butenyl side chain.

Materials:

8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-

2,6(3H,7H)-dione

(R)-3-(tert-butoxycarbonylamino)piperidine

(E)-4-bromo-2-methylbut-2-en-1-ol

Diisopropylethylamine (DIPEA)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Ethyl acetate

Hexane

Silica gel for column chromatography
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Procedure:

Step 1: Coupling Reaction: In a round-bottom flask, dissolve 8-bromo-7-(but-2-yn-1-yl)-3-

methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione and (R)-3-(tert-

butoxycarbonylamino)piperidine in DMF. Add DIPEA and heat the reaction mixture at 80-

100°C for several hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC).

Step 2: Introduction of the Side Chain: To the reaction mixture, add (E)-4-bromo-2-methylbut-

2-en-1-ol and continue heating until the starting material is consumed.

Step 3: Work-up and Purification: After cooling, pour the reaction mixture into water and

extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel using a gradient of ethyl acetate in hexane.

Step 4: Deprotection: Dissolve the purified intermediate in DCM and add TFA. Stir the

reaction at room temperature for a few hours.

Step 5: Final Purification: Neutralize the reaction mixture with a suitable base and extract the

product with DCM. Purify the final product, Hydroxy Methyl Linagliptin, by column

chromatography or preparative HPLC to obtain the reference standard.

Characterization: The structure of the synthesized Hydroxy Methyl Linagliptin should be

confirmed using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

The purity should be determined by HPLC.

Protocol 2: Forced Degradation Study of Linagliptin
This protocol outlines the procedure for conducting forced degradation studies on Linagliptin to

identify and quantify potential degradation products, including Hydroxy Methyl Linagliptin.

Materials:

Linagliptin drug substance

Hydroxy Methyl Linagliptin reference standard
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Hydrochloric acid (HCl), 1 M

Sodium hydroxide (NaOH), 0.1 M

Hydrogen peroxide (H₂O₂), 3%

Methanol, HPLC grade

Acetonitrile, HPLC grade

Water, HPLC grade

Phosphate buffer

HPLC system with a UV or PDA detector

C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Linagliptin (e.g., 1 mg/mL) in

methanol.

Acid Hydrolysis: Mix a portion of the Linagliptin stock solution with an equal volume of 1 M

HCl. Heat the solution at 60°C for 24 hours. After cooling, neutralize the solution with 1 M

NaOH and dilute with the mobile phase to a suitable concentration for HPLC analysis.[3]

Base Hydrolysis: Mix a portion of the Linagliptin stock solution with an equal volume of 0.1 M

NaOH. Heat the solution at 60°C for 10 days. After cooling, neutralize the solution with 0.1 M

HCl and dilute with the mobile phase.[3]

Oxidative Degradation: Mix a portion of the Linagliptin stock solution with an equal volume of

3% H₂O₂. Keep the solution at 60°C for 24 hours. Dilute with the mobile phase for analysis.

[3]

Thermal Degradation: Store a solid sample of Linagliptin at 60°C for 10 days. Dissolve the

stressed sample in methanol and dilute with the mobile phase.[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10932084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932084/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photolytic Degradation: Expose a solution of Linagliptin to UV-VIS light (as per ICH Q1B

guidelines) at 25°C. Prepare a control sample protected from light. Dilute both solutions with

the mobile phase for analysis.

HPLC Analysis: Analyze all the stressed samples, along with an unstressed Linagliptin

solution and a solution of the Hydroxy Methyl Linagliptin reference standard, using a

validated stability-indicating HPLC method.

Protocol 3: HPLC Method for Impurity Profiling of
Linagliptin
This protocol describes a typical reverse-phase HPLC method for the separation and

quantification of Linagliptin and its impurities. Method validation should be performed according

to ICH guidelines.

Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase A: 0.1% Trifluoroacetic acid in water

Mobile Phase B: Acetonitrile

Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 40% A, 60% B

25-30 min: Linear gradient to 10% A, 90% B

30-35 min: Hold at 10% A, 90% B

35-40 min: Return to initial conditions

Flow Rate: 1.0 mL/min

Column Temperature: 30°C
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Detection Wavelength: 225 nm

Injection Volume: 10 µL

System Suitability:

Before sample analysis, perform system suitability tests by injecting a standard solution

containing Linagliptin and Hydroxy Methyl Linagliptin. The system is deemed suitable if the

resolution between the two peaks is greater than 2.0, the tailing factor for each peak is less

than 2.0, and the relative standard deviation for replicate injections is less than 2.0%.

Quantification:

The amount of Hydroxy Methyl Linagliptin and other impurities in a sample can be calculated

using the external standard method based on the peak area response from the chromatogram

of the reference standard.
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Sample Preparation

Analytical Procedure

Data Interpretation
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Caption: Experimental Workflow for Linagliptin Impurity Profiling.
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Caption: Linagliptin's Mechanism of Action via DPP-4 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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